2-(isocyanomethyl)naphthalene
Overview
Description
2-(Isocyanomethyl)naphthalene (2-IMN) is a synthetic compound that has been studied for its potential applications in various scientific research fields. 2-IMN is a polycyclic aromatic hydrocarbon (PAH) with a fused naphthalene ring system. It is a colorless solid at room temperature and has a boiling point of 270 °C. This compound has been used in various scientific research applications, such as organic synthesis, drug development, and environmental studies.
Mechanism of Action
2-(isocyanomethyl)naphthalene has been studied for its potential biological activity. It has been found to interact with various cellular components, including DNA, proteins, and lipids. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). This inhibition of COX-2 can lead to anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as COX-2. In addition, it has been found to interact with DNA, proteins, and lipids. It has also been found to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
2-(isocyanomethyl)naphthalene has several advantages for use in lab experiments. It is a low-cost and readily available compound, and its synthesis method is simple and efficient. However, it is important to note that this compound is a highly toxic compound and should be handled with caution.
Future Directions
There are several potential future directions for the study of 2-(isocyanomethyl)naphthalene. It could be used to develop novel drugs and pharmaceuticals. In addition, further research could be conducted on its mechanism of action, biochemical and physiological effects, and potential toxicity. Furthermore, this compound could be used as a starting material for the synthesis of other compounds. Finally, it could be used in environmental studies to assess the toxicity of various compounds.
Synthesis Methods
2-(isocyanomethyl)naphthalene can be synthesized in two steps. First, the naphthalene ring is synthesized by reacting 2-chloronaphthalene with sodium methoxide in methanol. The resulting product is then reacted with isocyanoacetaldehyde in the presence of sodium hydroxide to form this compound. This synthesis method is simple, efficient, and cost-effective.
Scientific Research Applications
2-(isocyanomethyl)naphthalene has been used in various scientific research applications. It has been used as a building block in organic synthesis to synthesize other compounds. It has also been used as a starting material in the synthesis of drugs and pharmaceuticals. In addition, this compound has been used in environmental studies to assess the toxicity of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(isocyanomethyl)naphthalene involves the reaction of 2-naphthol with chloromethyl isocyanate followed by deprotection of the resulting intermediate.", "Starting Materials": [ "2-naphthol", "chloromethyl isocyanate", "base (such as triethylamine)", "solvent (such as dichloromethane)" ], "Reaction": [ "Add base to a solution of 2-naphthol in solvent to form a basic solution.", "Add chloromethyl isocyanate dropwise to the basic solution while stirring at room temperature.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and extract the product with a suitable solvent.", "Remove the protecting group by treatment with a suitable reagent (such as hydrochloric acid) to obtain 2-(isocyanomethyl)naphthalene." ] } | |
CAS RN |
1414362-41-6 |
Molecular Formula |
C12H9N |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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